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Compound of Interest

Compound Name: Bromopicrin

Cat. No.: B120744 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the historical Stenhouse method for the

preparation of bromopicrin (tribromonitromethane). First reported by John Stenhouse in 1854,

this method involves the reaction of picric acid with bromine in the presence of a base. While

Stenhouse's original publication in Annalen der Chemie und Pharmacie outlined the general

process, a more detailed and quantitative description was later provided by Bolas and Groves

in an 1870 publication in the Journal of the Chemical Society. This guide will focus on the

specifics of the Bolas and Groves procedure as a well-documented example of the Stenhouse

method, offering valuable insights into 19th-century synthetic chemistry techniques.

Data Presentation
The following table summarizes the quantitative data for the preparation of bromopicrin as

described by Bolas and Groves in 1870. This method is a refined and quantitative iteration of

the original procedure reported by Stenhouse.
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Reagent/Produ
ct

Molar Mass (
g/mol )

Quantity Used Moles
Role in
Reaction

Picric Acid 229.10 1 part by weight - Starting Material

Calcium

Hydroxide (Lime)
74.09

10 parts by

weight
- Base

Bromine 159.81
10 parts by

weight
-

Brominating

Agent

Water 18.02
100 parts by

weight
- Solvent

Bromopicrin 297.72
Yielded by

distillation
- Product

Experimental Protocols
The following is a detailed methodology for the preparation of bromopicrin based on the 1870

report by Bolas and Groves, which they describe as a more quantitative execution of

Stenhouse's original discovery.

Materials:

Picric Acid

Calcium Hydroxide (slaked lime)

Bromine

Water

Distillation apparatus (retort, condenser, receiving flask)

Heat source

Procedure:
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Preparation of the Reaction Mixture: In a suitable retort, a mixture is prepared using 1 part by

weight of picric acid, 10 parts by weight of slaked lime, and 100 parts by weight of water.

Addition of Bromine: To this aqueous suspension, 10 parts by weight of bromine are added.

Distillation: The retort is gently heated. The reaction proceeds, and bromopicrin, being

volatile with steam, distills over with the water.

Collection of Distillate: The distillate, consisting of an aqueous layer and a lower layer of oily

bromopicrin, is collected in a receiving flask.

Separation and Purification: The bromopicrin is separated from the aqueous layer. Further

purification can be achieved by washing with a dilute solution of sodium carbonate to remove

any acidic impurities, followed by drying over a suitable drying agent like anhydrous calcium

chloride. A final distillation can be performed to obtain pure bromopicrin.

Bolas and Groves noted that this process leads to a nearly quantitative conversion of picric

acid to bromopicrin.

Logical Workflow of Stenhouse's Bromopicrin
Preparation

To cite this document: BenchChem. [The Stenhouse Method for Bromopicrin Synthesis: A
Historical Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b120744#historical-methods-for-bromopicrin-
preparation-by-stenhouse]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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